Cas no 2109179-68-0 (Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate)

• Product Name: Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate
• CAS No: 2109179-68-0
• MF: C₁₈H₂₄N₂O₅S
• MW: 380.458563804626
• CID: 6498867
• PubChem ID: 122714817
• Update Time: 2025-09-24

Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(methanesulfonyloxy)methyl]-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-2-carboxylate
• 2109179-68-0
• EN300-749272
• AKOS027473682
• Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate

• Inchi： 1S/C18H24N2O5S/c1-18(2,3)25-17(21)20-10-16-14(9-12(20)11-24-26(4,22)23)13-7-5-6-8-15(13)19-16/h5-8,12,19H,9-11H2,1-4H3
• InChI Key： XYNOPTAZSNXNTR-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1CC2C3C=CC=CC=3NC=2CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 380.14059304g/mol
• Monoisotopic Mass: 380.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.1Ų

Additional information on Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate

Introduction to Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate (CAS No. 2109179-68-0)

Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate, identified by its CAS number 2109179-68-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyrido[3,4-b]indole scaffold, which is a privileged structure known for its biological activity and potential therapeutic applications. The presence of a tert-butyl group and a methylsulfonyloxymethyl moiety in its molecular structure suggests unique physicochemical properties that may contribute to its pharmacological profile.

The tetrahydropyrido[3,4-b]indole core is a heterocyclic system that has been extensively studied for its role in modulating various biological pathways. This scaffold is found in several bioactive molecules, including neurotransmitter receptors and enzyme inhibitors. The specific substitution pattern in Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate positions it as a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. The tert-butyl group, known for its steric bulk, may enhance binding affinity by optimizing the orientation of the molecule within the active site of a target protein. On the other hand, the methylsulfonyloxymethyl moiety could introduce specific hydrogen bonding or hydrophobic interactions that are critical for receptor recognition.

In the context of medicinal chemistry, the development of novel heterocyclic compounds like Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate is driven by the need for more effective and selective therapeutic agents. The compound’s structural features align well with emerging trends in drug design, particularly those aimed at modulating central nervous system (CNS) disorders. Studies have shown that derivatives of tetrahydropyrido[3,4-b]indole exhibit potential as scaffolds for neuroactive compounds.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex derivatives. By modifying specific functional groups or introducing additional moieties, chemists can explore a wide range of pharmacological activities. For instance, the methylsulfonyloxymethyl group could be further functionalized to introduce additional binding pockets or enhance metabolic stability.

The synthesis of Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, are often employed to construct the tetrahydropyrido[3,4-b]indole core. The introduction of the tert-butyl and methylsulfonyloxymethyl groups necessitates careful optimization to ensure high yield and purity.

From a biological perspective, the compound’s potential lies in its ability to interact with specific enzymes or receptors involved in disease pathways. Preliminary in vitro studies have suggested that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes implicated in neurological disorders. These findings underscore the importance of further exploration into the pharmacological properties of Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like this one. By systematically testing large libraries of molecules against various biological targets, researchers can rapidly pinpoint candidates with promising activity profiles. The structural features of Tert-butyl 3-(methylsulfonyloxymethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate make it an attractive candidate for HTS campaigns aimed at discovering novel therapeutics.

Future research directions may include exploring the compound’s pharmacokinetic properties and toxicological profile. Understanding how the molecule is metabolized and distributed within an organism is crucial for assessing its therapeutic potential. Additionally，in silico studies using molecular dynamics simulations could provide insights into how Tert-butyl 3-(methylsulfonyloxymethyl)-1，3，4，9-tetrahydropyrido[34b]indole-2-carboxylate interacts with biological targets at an atomic level.

The development of new drug candidates is often a collaborative effort involving chemists、biologists、pharmacologists，and other experts。The versatility of Tert-butyl 3-(methylsulfonyloxymethyl)-1，3，4，9-tetrahydropyrido[34b]indole-2-carboxylate as a scaffold makes it a valuable tool for interdisciplinary research。By leveraging cutting-edge technologies and innovative synthetic strategies，scientists can harness its potential to address unmet medical needs。